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Compound of Interest

2-(3-Nitrophenyl)-2-
Compound Name:

oxoacetaldehyde

cat. No.: B1595851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(3-Nitrophenyl)-2-oxoacetaldehyde,
a key chemical intermediate. This document covers its commercial availability from key
suppliers, detailed experimental protocols for its synthesis, and a discussion of its potential,
though not yet fully elucidated, role in relevant biological pathways.

Commercial Availability and Key Suppliers

2-(3-Nitrophenyl)-2-oxoacetaldehyde is available from a number of chemical suppliers
catering to the research and development market. The purity and available quantities can vary
between suppliers, and it is recommended to request a certificate of analysis for lot-specific
data. Below is a summary of key suppliers.
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. CAS ) Available ]
Supplier Purity . Price (USD) Notes
Number Quantities
For scientific
Sunway
6890-77-3 97% 19 $544.00 research use
Pharm Ltd
only.[1]
For research
use only. Not
BenchChem 6890-77-3 Inquire Inquire Inquire for human or
veterinary
use.
Provides
NMR, HPLC,
Ambeed 6890-77-3 Inquire Inquire Inquire LC-MS, and
UPLC data
upon request.
For Research
Use Only. Not
Santa Cruz
) ) ) ) Intended for
Biotechnolog 6890-77-3 Inquire Inquire Inquire ) ]
Diagnostic or
Y Therapeutic
Use.[2]
BLDpharm 6890-77-3 Inquire Inquire Inquire -

Note: Pricing and availability are subject to change. It is advisable to contact the suppliers

directly for the most current information.

Physicochemical Properties
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Property Value Source
Molecular Formula C8H5NO4 PubChem][3]
Molecular Weight 179.13 g/mol PubChem][3]
IUPAC Name 2-(3-nitrophenyl)-2- PubChem(3]
oxoacetaldehyde

CAS Number 6890-77-3 PubChem][3]
Appearance Inquire from supplier

Melting Point Inquire from supplier

Boiling Point Inquire from supplier

Solubility Inquire from supplier

Experimental Protocols

A common and effective method for the synthesis of 2-(3-Nitrophenyl)-2-oxoacetaldehyde is
through the oxidation of 3-Nitroacetophenone. The following protocol is based on a procedure
detailed by BenchChem.

Synthesis of 2-(3-Nitrophenyl)-2-oxoacetaldehyde from 3-Nitroacetophenone
Materials:

o 3-Nitroacetophenone (12.0 g, 72.9 mmol)

e Selenium dioxide (9.4 g, 85 mmol)

e 1,4-Dioxane (50.0 mL)

e Water (1.70 mL, 94.4 mmol)

o Ethyl acetate (EtOAC)

¢ Hexane
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e Sodium sulfate (anhydrous)
e Brine
Procedure:

e To a solution of Selenium dioxide (9.4 g, 85 mmol) in 1,4-Dioxane (50.0 mL) and Water (1.70
mL, 94.4 mmol), add 3-Nitroacetophenone (12.0 g, 72.9 mmol).

e The reaction mixture is refluxed for 4 hours with stirring.
« After reflux, the mixture is taken up with EtOAc (100 mL).
e The organic layer is washed with water (2 x 50 mL) and then with brine (1 x 50 mL).

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in
vacuo.

« Purification is performed by ISCO column chromatography (20-70% EtOAc/Hex) to yield (3-
Nitro-phenyl)-oxo-acetaldehyde (9.98 g, 76% yield).

Potential Biological Significance and Signaling
Pathways

While the direct biological activity and implication in specific signaling pathways of 2-(3-
Nitrophenyl)-2-oxoacetaldehyde are not extensively documented in publicly available
literature, the broader class of nitrophenyl-containing compounds has been the subject of
significant research in drug discovery.

Compounds containing the nitrophenyl moiety have been investigated for a range of biological
activities, including anticancer and antioxidant properties. The nitro group is a strong electron-
withdrawing group, which can influence the molecule's reactivity and its interactions with
biological targets. It is known that some nitroaromatic compounds can undergo metabolic
reduction to form reactive intermediates that can induce cellular responses.

One of the key cellular pathways that responds to chemical stressors, including reactive
oxygen species that can be generated by nitro compounds, is the Nrf2/HO-1 signaling pathway.
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This pathway is a master regulator of the antioxidant response. Under conditions of oxidative
stress, the transcription factor Nrf2 is activated and translocates to the nucleus, where it binds
to the antioxidant response element (ARE) in the promoter region of various antioxidant genes,
including heme oxygenase-1 (HO-1). The upregulation of these genes helps to protect the cell
from oxidative damage.

Given the presence of the nitro group, it is plausible that 2-(3-Nitrophenyl)-2-
oxoacetaldehyde could modulate oxidative stress-related signaling pathways. However, it is
crucial to emphasize that this is a hypothetical involvement based on the known activities of
related compounds, and specific experimental validation is required.

Below is a generalized diagram of the Nrf2/HO-1 signaling pathway, which may be relevant for
investigating the biological effects of 2-(3-Nitrophenyl)-2-oxoacetaldehyde.
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Caption: The Nrf2/HO-1 signaling pathway for cellular antioxidant response.
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Experimental Workflow: Synthesis of 2-(3-
Nitrophenyl)-2-oxoacetaldehyde

The synthesis protocol described above can be visualized as a clear experimental workflow.
This diagram outlines the key steps from starting materials to the purified product.

Starting Materials:
- 3-Nitroacetophenone
- Selenium dioxide
- 1,4-Dioxane
- Water

Reaction:

- Combine starting materials
- Reflux for 4 hours with stirring

Aqueous Workup:
- Add Ethyl Acetate
- Wash with Water and Brine

Drying and Concentration:
- Dry with Sodium Sulfate
- Filter
- Concentrate in vacuo

Purification:
- ISCO Column Chromatography
(20-70% EtOAc/Hexane)

Final Product:
2-(3-Nitrophenyl)-2-oxoacetaldehyde
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Caption: Experimental workflow for the synthesis of 2-(3-Nitrophenyl)-2-oxoacetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(3-nitrophenyl)-2-oxoacetaldehyde - CAS:6890-77-3 - Sunway Pharm Ltd
[Bwpharm.com]

2. scbt.com [scbt.com]

3. 2-(3-Nitrophenyl)-2-oxoacetaldehyde | CBH5NO4 | CID 321736 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Technical Guide: 2-(3-Nitrophenyl)-2-oxoacetaldehyde
for Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595851#key-suppliers-and-commercial-availability-
of-2-3-nitrophenyl-2-oxoacetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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